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Compound of Interest

Compound Name: Menin-MLL inhibitor 20

Cat. No.: B8201747 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling novel chemical compounds. This document provides

critical safety and logistical information for Menin-MLL inhibitor 20 (CAS Number: 2448173-

47-3), a synthetic intermediate used in the development of irreversible inhibitors of the Menin-

MLL protein-protein interaction.[1][2] Adherence to these guidelines is essential to minimize

exposure risks and ensure proper disposal.

Personal Protective Equipment and Engineering
Controls
According to safety data sheets, Menin-MLL inhibitor 20 requires careful handling in a well-

ventilated area to avoid inhalation of dust or aerosols.[3] While the substance is not classified

as hazardous and has no known irritant effects on the skin or eyes, comprehensive personal

protective equipment (PPE) is mandatory as a precautionary measure. No occupational

exposure limit values have been established for this compound.[3]

Table 1: Recommended Personal Protective Equipment and Engineering Controls
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Control Type Specification Rationale

Engineering Controls

Use in an area with

appropriate exhaust

ventilation.

To prevent inhalation of dust

and aerosols.[3]

Accessible safety shower and

eye wash station.

For immediate

decontamination in case of

accidental contact.[3]

Eye Protection
Safety goggles with side-

shields.

To protect eyes from splashes

or airborne particles.[3]

Hand Protection Protective gloves (e.g., nitrile). To prevent skin contact.[3]

Skin and Body Impervious clothing or lab coat.
To protect skin and personal

clothing from contamination.[3]

Respiratory Protection Suitable respirator.

Recommended, especially

when handling the powder

form or if ventilation is

inadequate.[3]

Safe Handling and Storage Protocol
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a tightly sealed container in a cool, well-ventilated area at -20°C for

long-term stability (up to 4 years).[1]

Keep the container away from direct sunlight and sources of ignition.[3]

Handling and Preparation of Solutions:

All handling of the solid compound should be performed within a chemical fume hood or a

ventilated enclosure to minimize inhalation risk.

Don the appropriate PPE as outlined in Table 1 before handling the compound.
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Menin-MLL inhibitor 20 is sparingly soluble in DMSO (1-10 mg/ml).[1][2] When preparing

solutions, add the solvent slowly to the solid to avoid generating dust.

After handling, wash hands thoroughly with soap and water.

Emergency Procedures: Spills and Accidental
Exposure
A clear and practiced emergency plan is crucial. The following steps provide a procedural guide

for common laboratory incidents.

Accidental Release (Spill) Protocol:

Evacuate: Immediately evacuate personnel from the affected area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent further leakage or spillage. Keep the product away from drains or

water courses.[3]

Absorption: For solutions, absorb the spill with a finely-powdered, liquid-binding material

such as diatomite or universal binders.[3] For solid spills, carefully sweep or vacuum the

material, avoiding dust generation.

Decontamination: Scrub the contaminated surfaces and any affected equipment with alcohol.

[3]

Disposal: Collect all contaminated materials in a sealed container for proper disposal

according to local regulations.[3]

First Aid Measures:

If Inhaled: Move the individual to fresh air and ensure they are in a comfortable position for

breathing.[3]

If on Skin: Wash the affected area with plenty of soap and water. Remove contaminated

clothing and wash it before reuse.[3]
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If in Eyes: Rinse cautiously with water for several minutes. If contact lenses are present,

remove them if it is easy to do so and continue rinsing.[3]

If Swallowed: Rinse the mouth with water.[3]

Disposal Plan
All waste materials, including the compound itself, contaminated absorbents, and disposable

PPE, must be disposed of in accordance with prevailing country, federal, state, and local

regulations.[3] Do not allow the product to enter drains or water courses.[3]

Workflow for Safe Handling of Menin-MLL Inhibitor
20
The following diagram outlines the logical workflow for safely managing Menin-MLL inhibitor
20 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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